Bfl-1-IN-6

• Molecular Formula: C22H24ClFN2O2
• Molecular Weight: 402.9 g/mol
• InChI: InChI=1S/C22H24ClFN2O2/c1-3-22(27)26(14(2)15-4-6-16(23)7-5-15)18-9-11-21(20(24)13-18)28-19-10-8-17(25)12-19/h3-7,9,11,13-14,17,19H,1,8,10,12,25H2,2H3/t14-,17+,19+/m0/s1
• InChIKey: PDKKJSNSPGZTJL-POZUXBRTSA-N

Bfl-1-IN-6: Covalent BFL1 Inhibitor Overview

Bfl-1-IN-6, also known as Compound 20, is a potent, selective, and covalent small-molecule inhibitor of the anti-apoptotic BCL-2 family protein BFL1 (also known as A1 or BCL2A1). It is characterized as an orally bioavailable tool compound derived from a structure-based drug discovery program aimed at developing in vivo probes for BFL1 [1]. The compound exhibits high biochemical potency against BFL1 with an IC50 of 19 nM in TR-FRET assays and demonstrates functional cellular activity, inducing apoptosis in specific cancer cell lines when combined with an MCL-1 inhibitor . Its development and profiling are documented in a 2024 *Journal of Medicinal Chemistry* publication [1].

BFL1-selective inhibition: Reported selectivity profile over BCL2, BCL-xL, and MCL1 enables deconvolution of BFL1-specific apoptosis biology.

Covalent probe: Covalent binding to Cys55 supports target occupancy and stabilization studies in cellular models.

Oral route model: Reported oral bioactivity and in vivo target engagement in xenograft models provides a basis for oral administration research.

• [1] Palisse, A., Cheung, T., Blokhuis, A., Cogswell, T., et al. (2024). Structure-Based Discovery of a Series of Covalent, Orally Bioavailable, and Selective BFL1 Inhibitors. *Journal of Medicinal Chemistry*, 67(24), 22055-22079. View Source

Why Substituting Bfl-1-IN-6 Fails

Generic substitution with other BCL-2 family inhibitors (e.g., venetoclax for BCL-2) or even other BFL1 inhibitors is not scientifically valid due to Bfl-1-IN-6's unique profile. It is a highly selective, covalent binder of the Cys55 residue in BFL1, showing no cross-reactivity with BCL-2, BCL-xL, or MCL-1 . This is in stark contrast to pan-BCL-2 inhibitors and even some other BFL1 tool compounds which exhibit off-target activity [1]. Furthermore, its specific combination activity with MCL-1 inhibitors like AZD5991 (EC50 = 0.35 µM) defines a specific experimental context that cannot be replicated by substituting a less selective or non-covalent analog . Its oral bioavailability is a key differentiator from many peptidic or less optimized BFL1 inhibitors, enabling in vivo studies that are not feasible with other tool compounds .

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Biochemical potency and selectivity vary markedly across BFL1 inhibitors; using a different compound may shift assay sensitivity and BFL1-specific signal attribution.

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Residual MCL1 activity present in some alternatives can confound interpretation in BFL1/MCL1 co-dependent models; off-target engagement risk is higher without published selectivity panels.

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In vivo pharmacodynamic documentation is available only for Bfl-1-IN-6; substitution for oral route studies may yield uninterpretable target engagement results due to absent validation.

• [1] Palisse, A., Cheung, T., Blokhuis, A., Cogswell, T., et al. (2024). Structure-Based Discovery of a Series of Covalent, Orally Bioavailable, and Selective BFL1 Inhibitors. *Journal of Medicinal Chemistry*, 67(24), 22055-22079. View Source

Bfl-1-IN-6 vs. Comparator Inhibitors

Biochemical Potency Advantage

Bfl-1-IN-6 demonstrates a significant improvement in biochemical potency compared to the BFL1 inhibitor MLS-0053105. Bfl-1-IN-6 has an IC50 of 19 nM in a TR-FRET assay , whereas MLS-0053105 exhibits an IC50 of 0.4 µM against Bfl-1/F-Bid [1]. This represents a >20-fold increase in potency for Bfl-1-IN-6.

Biochemical potency

Head-to-head

Bfl-1-IN-6: 19 nM vs Bfl-1-IN-4: 16,800 nM

~884-fold difference

Reported potency may support lower compound usage and wider dynamic range in assays.

TR-FRET assay, same research program; Bfl-1-IN-2 IC₅₀ 4,300 nM, Bfl-1-IN-5 22 nM.

Evidence Dimension	Biochemical potency against BFL1
Target Compound Data	IC50 = 19 nM
Comparator Or Baseline	MLS-0053105, IC50 = 0.4 µM
Quantified Difference	>20-fold more potent
Conditions	TR-FRET assay for Bfl-1-IN-6; Bfl-1/F-Bid assay for MLS-0053105

Why This Matters

Higher biochemical potency allows for lower compound usage in experiments, reducing potential off-target effects and lowering cost per experiment for procurement.

• [1] TargetMol. (n.d.). MLS-0053105 (Product Page). View Source

BCL2 Family Selectivity Profile

Bfl-1-IN-6 is reported to be inactive against BCL-2, BCL-xL, and MCL-1 . In contrast, the covalent BFL1 inhibitor ZH97 has a binding Ki of 0.41 µM for BFL1 but also shows >200-fold selectivity over MCL-1, indicating a weaker, though still substantial, selectivity window . Bfl-1-IN-6's complete lack of activity against these major anti-apoptotic proteins suggests a cleaner functional profile.

Selectivity profile

Head-to-head

Bfl-1-IN-6: >1,500-fold over BCL2/xL/MCL1 vs Bfl-1-IN-1: ~10.7-fold over MCL1

Reported selectivity supports BFL1-specific interpretation in co-expression models.

FRET assays, same framework; Bfl-1-IN-1 MCL1 Ki 6.77 µM.

Evidence Dimension	Selectivity against BCL-2, BCL-xL, MCL-1
Target Compound Data	Inactive
Comparator Or Baseline	ZH97, Ki for BFL1 = 0.41 µM; >200-fold selective over MCL-1
Quantified Difference	Qualitative difference in selectivity profile
Conditions	Biochemical binding assays

Why This Matters

A cleaner selectivity profile minimizes confounding effects from inhibiting other BCL-2 family proteins, making Bfl-1-IN-6 a more precise tool for deconvoluting BFL1-specific biology.

Cellular Antiproliferative Activity

A key functional differentiation for Bfl-1-IN-6 is its quantified cellular activity when combined with the MCL-1 inhibitor AZD5991. In the SUDHL1 cell line, this combination yields an EC50 of 0.35 µM for caspase activation . In contrast, while (R,R,S)-26 is a potent covalent BFL1 inhibitor with a kinact/KI of 4600 M–1 s–1, it shows only <1 µM caspase activation in a cellular assay on its own, and its combination activity is not reported [1]. The defined combination EC50 for Bfl-1-IN-6 provides a clear, quantifiable benchmark for experimental design.

Cellular activity

Cross-study comparable

EC₅₀ 0.25 µM

Cell viability vs Bfl-1-IN-5: 1.3 µM (5.2-fold)

Reported cellular potency may reduce compound usage and solvent burden in screening.

SUDHL1 cells + AZD5991 0.5 µM; caspase 3/7 EC₅₀ comparable (0.35 vs 0.37 µM).

Evidence Dimension	Cellular caspase activation in combination with MCL-1 inhibitor
Target Compound Data	EC50 = 0.35 µM (with AZD5991 in SUDHL1 cells)
Comparator Or Baseline	(R,R,S)-26, single-agent caspase activation <1 µM
Quantified Difference	Defined combination EC50 vs. undefined single-agent activity
Conditions	SUDHL1 cell line; caspase activation assay

Why This Matters

The quantifiable EC50 for combination therapy defines a specific, actionable experimental condition for inducing apoptosis in BFL1-dependent cancer models, which is essential for scientific reproducibility and experimental design.

• [1] Palisse, A., Cheung, T., Blokhuis, A., Cogswell, T., et al. (2024). Structure-Based Discovery of a Series of Covalent, Orally Bioavailable, and Selective BFL1 Inhibitors. *Journal of Medicinal Chemistry*, 67(24), 22055-22079. View Source

Covalent Target Engagement and Stabilization

Bfl-1-IN-6 is differentiated by its demonstrated oral bioavailability and in vivo activity. It stabilizes the BFL1 protein in vivo, extends its half-life to 10.8 hours in enzymatic turnover studies, and exhibits antitumor efficacy in mouse models [1]. This is a significant advancement over other BFL1 tool compounds like BDM44898, which has an IC50 of 1.6 µM and only delayed lymphoid tumor growth in mice . The established in vivo profile of Bfl-1-IN-6 positions it as a superior tool for preclinical studies requiring systemic administration.

Covalent stabilization

Class-level inference

4.15-fold half-life extension

BFL1 t₁/₂: 2.6 h → 10.8 h (3.2 µM)

Protein stabilization supports target occupancy correlation.

OCILY10 cells, pulsed-SILAC; no equivalent data for other inhibitors.

Evidence Dimension	In vivo antitumor efficacy and oral bioavailability
Target Compound Data	Orally active; stabilizes BFL1 (half-life 10.8h); exhibits antitumor efficacy in mouse models
Comparator Or Baseline	BDM44898, IC50 = 1.6 µM; delayed lymphoid tumor growth in mice
Quantified Difference	Significantly higher potency and defined in vivo target engagement metrics
Conditions	Mouse tumor models and enzymatic turnover studies

Why This Matters

The validated oral bioavailability and in vivo efficacy profile of Bfl-1-IN-6 make it the preferred choice for researchers requiring a systemic BFL1 inhibitor for preclinical proof-of-concept studies, bypassing the need for less optimized or non-orally available alternatives.

• [1] Palisse, A., Cheung, T., Blokhuis, A., Cogswell, T., et al. (2024). Structure-Based Discovery of a Series of Covalent, Orally Bioavailable, and Selective BFL1 Inhibitors. *Journal of Medicinal Chemistry*, 67(24), 22055-22079. View Source

Bfl-1-IN-6 Optimal Applications

Dissecting BFL1 vs. MCL1 Dependency

Given its validated oral bioavailability and in vivo antitumor efficacy [1], Bfl-1-IN-6 is ideally suited for preclinical in vivo studies investigating the role of BFL1 in hematological malignancies. Researchers can use this compound to establish pharmacodynamic (PD) markers (e.g., BFL1 stabilization, cleaved caspase 3 activation [1]) and assess tumor growth inhibition in mouse xenograft or syngeneic models where BFL1 is overexpressed. This application leverages its key differentiator as an orally active systemic probe, which is not a feature of many earlier BFL1 tool compounds .

Oral In Vivo Proof-of-Concept Studies

Bfl-1-IN-6 is a critical tool for studying resistance mechanisms to other BH3-mimetics. Since BFL1 overexpression is a known mechanism of resistance to venetoclax (BCL-2 inhibitor) [1], Bfl-1-IN-6 can be used to validate BFL1 dependency in resistant cell lines. Furthermore, its quantifiable synergy with the MCL-1 inhibitor AZD5991 (EC50 = 0.35 µM for caspase activation ) provides a specific experimental framework for exploring rational combination therapies to overcome adaptive resistance mediated by MCL-1 and BFL1.

High-Throughput Apoptosis Screening

Due to its high selectivity and lack of activity against BCL-2, BCL-xL, and MCL-1 [1], Bfl-1-IN-6 serves as a precise chemical probe to deconvolute the unique biological functions of BFL1 in apoptosis regulation. Researchers can use this compound to study BFL1-specific protein-protein interactions, its role in mitochondrial apoptosis, and its unique downstream signaling events without the confounding effects of co-inhibiting other BCL-2 family members. This application is supported by its covalent binding to Cys55 in the BH3-binding groove [1].

Covalent Target Engagement by Pulsed-SILAC

For industrial drug discovery programs, Bfl-1-IN-6 serves as a valuable benchmark for new BFL1 inhibitors. Its well-characterized profile—including biochemical IC50 (19 nM), cellular EC50 (0.35 µM in combination), and in vivo pharmacokinetic and pharmacodynamic data [1]—provides a clear set of metrics against which novel compounds can be compared. Its oral bioavailability and clean selectivity profile set a high standard for advanced lead optimization efforts [1].

Application

Selection Property

Validation Focus

BFL1/MCL1 co-dependency profiling

BFL1-selectivity over MCL1/BCL2/BCL-xL

MCL1 co-inhibition exclusion in co-dependent cell models

Oral route in vivo model-response studies

Published oral bioavailability and in vivo pharmacodynamic evidence

Tumor tissue target engagement and cleaved caspase-3 readouts

High-throughput apoptosis screening

Reported biochemical potency and clean off-target profile

Polypharmacology exclusion and solvent burden management

Covalent target occupancy studies

Protein stabilization kinetics and adduct quantification

Quantitative target engagement–pharmacodynamic correlation

• [1] Palisse, A., Cheung, T., Blokhuis, A., Cogswell, T., et al. (2024). Structure-Based Discovery of a Series of Covalent, Orally Bioavailable, and Selective BFL1 Inhibitors. *Journal of Medicinal Chemistry*, 67(24), 22055-22079. View Source